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Compound of Interest

Compound Name:
7-Bromo-4-oxo-4H-chromene-3-

carbaldehyde

Cat. No.: B1280513 Get Quote

A Technical Guide to 7-Bromo-4-oxo-4H-
chromene-3-carbaldehyde
This technical guide provides a comprehensive overview of the physical and chemical

characteristics of 7-Bromo-4-oxo-4H-chromene-3-carbaldehyde, tailored for researchers,

scientists, and professionals in drug development. The document outlines the compound's

known physical and spectroscopic properties, a detailed synthesis protocol, and

crystallographic data.

Physicochemical Properties
While specific details regarding the physical appearance, such as color, and precise melting

and boiling points are not extensively documented in publicly available literature, the compound

is known to be a solid that can be precipitated and crystallized.[1] A Safety Data Sheet

indicates that the substance can form dust, suggesting it is a solid at room temperature. The

following tables summarize the available quantitative data for 7-Bromo-4-oxo-4H-chromene-
3-carbaldehyde.

General and Spectroscopic Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1280513?utm_src=pdf-interest
https://www.benchchem.com/product/b1280513?utm_src=pdf-body
https://www.researchgate.net/publication/266950481_Crystal_structure_of_7-bromo-4-oxo-4_H_-chromene-3-carbaldehyde/fulltext/54475a450cf2d62c30505e02/Crystal-structure-of-7-bromo-4-oxo-4-H-chromene-3-carbaldehyde.pdf
https://www.benchchem.com/product/b1280513?utm_src=pdf-body
https://www.benchchem.com/product/b1280513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C₁₀H₅BrO₃ [2][3]

Molecular Weight 253.05 g/mol [2][3]

¹H NMR (400 MHz, CDCl₃) δ

(ppm)

7.48 (d, 1H, J = 8.8 Hz), 7.57

(s, 1H), 8.24 (d, 1H, J = 8.8

Hz), 8.52 (s, 1H), 10.37 (s, 1H)

[2]

DART-MS (m/z)
Calculated for [C₁₀H₅BrO₃ +

H⁺]: 252.950, Found: 252.981
[1]

Crystallographic Data
The crystal structure of 7-Bromo-4-oxo-4H-chromene-3-carbaldehyde has been determined

by X-ray diffraction.[2][3] The compound crystallizes in a monoclinic system.

Parameter Value Reference

Crystal System Monoclinic [2][3]

Space Group P2₁/c [3]

Unit Cell Dimensions

a = 3.8580 (18) Å, b = 6.054

(4) Å, c = 37.268 (13) Å, β =

90.39 (4)°

[2][3]

Volume (V) 870.4 (8) Å³ [2][3]

Z 4 [2][3]

Density (calculated) 1.931 Mg m⁻³ [3]

Synthesis Protocol
The synthesis of 7-Bromo-4-oxo-4H-chromene-3-carbaldehyde can be achieved through the

Vilsmeier-Haack reaction, starting from 4-bromo-2-hydroxyacetophenone.[2]

Experimental Workflow
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Synthesis of 7-Bromo-4-oxo-4H-chromene-3-carbaldehyde

Reaction Setup

Reaction

Work-up and Isolation

Dissolve 4-bromo-2-hydroxyacetophenone in N,N-dimethylformamide (DMF)

Cool the solution to 0 °C

Add POCl₃ dropwise

Stir the mixture at room temperature for 14 hours

Add water to precipitate the product

Collect the precipitates by filtration

Wash the precipitates with water

Dry the product in vacuo

Obtain 7-Bromo-4-oxo-4H-chromene-3-carbaldehyde

Click to download full resolution via product page

Synthesis Workflow Diagram
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Detailed Methodology
Reaction Setup: A solution of 4-bromo-2-hydroxyacetophenone (4.7 mmol) in 15 ml of N,N-

dimethylformamide (DMF) is prepared in a suitable reaction vessel.[2]

Reagent Addition: The solution is cooled to 0 °C in an ice bath. To this cooled solution,

phosphorus oxychloride (POCl₃, 11.6 mmol) is added dropwise.[2]

Reaction: The reaction mixture is then allowed to warm to room temperature and is stirred for

14 hours.[2]

Work-up: After the reaction is complete, 50 ml of water is added to the mixture, which causes

the product to precipitate out of the solution.[2]

Isolation: The resulting precipitates are collected by filtration, washed with water, and then

dried under vacuum to yield 7-Bromo-4-oxo-4H-chromene-3-carbaldehyde. The reported

yield for this protocol is 84%.[2]

Logical Relationships in Crystal Packing
The crystal structure of 7-Bromo-4-oxo-4H-chromene-3-carbaldehyde exhibits specific

intermolecular interactions that dictate its packing in the solid state. These interactions are

crucial for understanding the supramolecular chemistry of this compound.
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Intermolecular Interactions in the Crystal Structure

7-Bromo-4-oxo-4H-chromene-3-carbaldehyde
Molecule

C-H···O Hydrogen Bonds

π-π Stacking InteractionsFormation of Molecular Tapes

Assembly into Supramolecular Layers

Click to download full resolution via product page

Crystal Packing Interactions Diagram

In the crystalline state, molecules of 7-Bromo-4-oxo-4H-chromene-3-carbaldehyde are

linked through C—H⋯O hydrogen bonds, forming tapes.[2] These tapes are further assembled

into supramolecular layers by stacking interactions between the pyran rings of adjacent

molecules.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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